Cas no 1190363-47-3 (Rimegepant Impurity 36 (Mixture of Diastereomers))

Rimegepant Impurity 36 (Mixture of Diastereomers) structure
1190363-47-3 structure
Product Name:Rimegepant Impurity 36 (Mixture of Diastereomers)
CAS No:1190363-47-3
MF:C25H35F2NO2Si
MW:447.63321518898
CID:6976351
PubChem ID:176486808
Update Time:2025-08-28

Rimegepant Impurity 36 (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

    • Rimegepant Impurity 59
    • 1190363-47-3
    • Rimegepant Impurity 36 (Mixture of Diastereomers)
    • Inchi: 1S/C25H35F2NO2Si/c1-15(2)31(16(3)4,17(5)6)30-22-13-12-19(18-9-7-11-21(26)23(18)27)25(29)20-10-8-14-28-24(20)22/h7-11,14-17,19,22,25,29H,12-13H2,1-6H3/t19-,22+,25?/m0/s1
    • InChI Key: HFAMMJDRXIUNAY-WAQUOTSXSA-N
    • SMILES: [Si](C(C)C)(C(C)C)(C(C)C)O[C@H]1C2C(=CC=CN=2)C([C@H](C2C=CC=C(C=2F)F)CC1)O

Computed Properties

  • Exact Mass: 447.24051222Da
  • Monoisotopic Mass: 447.24051222Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4Ų
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd